Cas no 1505581-80-5 (6-(Aminomethyl)-2,3-dichlorophenol)

• Product Name: 6-(Aminomethyl)-2,3-dichlorophenol
• CAS No: 1505581-80-5
• MF: C₇H₇Cl₂NO
• MW: 192.042579889297
• CID: 4936559
• PubChem ID: 82504877
• Update Time: 2025-05-22

6-(Aminomethyl)-2,3-dichlorophenol Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2,3-dichlorophenol

• Inchi： 1S/C7H7Cl2NO/c8-5-2-1-4(3-10)7(11)6(5)9/h1-2,11H,3,10H2
• InChI Key： JYNFZSKJUPJJEO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1O)CN)Cl

Computed Properties

• Exact Mass: 190.9904692g/mol
• Monoisotopic Mass: 190.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 6-(Aminomethyl)-2,3-dichlorophenol

Comprehensive Overview of 6-(Aminomethyl)-2,3-dichlorophenol (CAS No. 1505581-80-5)

6-(Aminomethyl)-2,3-dichlorophenol (CAS No. 1505581-80-5) is a chlorinated phenolic compound with a unique aminomethyl functional group. This structural feature makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both chlorine and aminomethyl groups enhances its reactivity, enabling diverse chemical transformations. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

In recent years, the demand for 6-(Aminomethyl)-2,3-dichlorophenol has grown, driven by its role in synthesizing bioactive molecules. For instance, it serves as a key building block in the preparation of antimicrobial agents and enzyme inhibitors. The compound's chlorophenol backbone is particularly noteworthy, as it is often associated with antibacterial and antifungal properties. This aligns with current trends in combating antibiotic resistance, a major global health concern. Scientists are exploring its derivatives for novel therapeutic solutions.

From a chemical perspective, CAS No. 1505581-80-5 exhibits interesting properties. The dichlorophenol moiety contributes to its stability, while the aminomethyl group offers versatility in further functionalization. This dual characteristic makes it a preferred choice for cross-coupling reactions and click chemistry, which are widely used in modern synthetic methodologies. Laboratories focusing on green chemistry are also investigating eco-friendly routes to produce this compound, minimizing environmental impact.

The synthesis of 6-(Aminomethyl)-2,3-dichlorophenol typically involves the amination of corresponding chlorinated precursors. Advanced techniques like catalytic hydrogenation and reductive amination are employed to achieve high yields and purity. Analytical methods such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with industry standards. These processes are frequently discussed in academic forums and patent literature, reflecting the compound's significance in chemical research.

Beyond its synthetic utility, 6-(Aminomethyl)-2,3-dichlorophenol has garnered attention in material science. Its ability to form stable complexes with metals opens doors for applications in catalysis and polymer chemistry. For example, it can act as a ligand in transition metal catalysts, enhancing reaction efficiency. This versatility makes it a subject of interest for researchers working on sustainable materials and renewable energy solutions, areas that dominate current scientific discourse.

Safety and handling of CAS No. 1505581-80-5 are also critical topics. While not classified as hazardous under standard regulations, proper laboratory practices are essential. Users often search for MSDS (Material Safety Data Sheets) and storage guidelines to ensure safe usage. Suppliers typically provide detailed documentation, including spectral data and analytical certificates, to support researchers and manufacturers. Transparency in these aspects builds trust and facilitates broader adoption.

In conclusion, 6-(Aminomethyl)-2,3-dichlorophenol (CAS No. 1505581-80-5) is a multifaceted compound with expanding applications. Its relevance in pharmaceuticals, agrochemicals, and advanced materials underscores its importance in contemporary chemistry. As research progresses, new uses for this compound are likely to emerge, further solidifying its role in scientific and industrial advancements. For those seeking in-depth information, peer-reviewed journals and chemical databases remain invaluable resources.